Cas no 2169214-57-5 (5-Azido-3-bromo-2-chloropyridine)

• Product Name: 5-Azido-3-bromo-2-chloropyridine
• CAS No: 2169214-57-5
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• CID: 6238468
• PubChem ID: 150595990
• Update Time: 2025-07-23

5-Azido-3-bromo-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-734531
• AKOS040765893
• 5-azido-3-bromo-2-chloropyridine
• 2169214-57-5
• 5-Azido-3-bromo-2-chloropyridine

• Inchi： 1S/C5H2BrClN4/c6-4-1-3(10-11-8)2-9-5(4)7/h1-2H
• InChI Key： IQWBCZMUIBTXBO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)N=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 231.91514g/mol
• Monoisotopic Mass: 231.91514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.2Ų

Additional information on 5-Azido-3-bromo-2-chloropyridine

Introduction to 5-Azido-3-bromo-2-chloropyridine (CAS No. 2169214-57-5)

5-Azido-3-bromo-2-chloropyridine, a compound with the chemical formula C₅H₂BrClN₃, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with three distinct functional groups: an azido group at the 5-position, a bromo group at the 3-position, and a chloro group at the 2-position. These substituents make it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The azido group is a key feature of this compound, as azides are widely used in organic synthesis due to their reactivity in various transformations such as substitution, elimination, and coupling reactions. The bromo and chloro substituents further enhance its utility by providing handles for further functionalization via cross-coupling reactions like Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are crucial in constructing carbon-carbon bonds, which are essential for creating complex molecular architectures.

In recent years, 5-Azido-3-bromo-2-chloropyridine has garnered significant attention in the development of novel pharmaceuticals. Its unique structure allows for the facile introduction of diverse pharmacophores, making it an attractive scaffold for medicinal chemists. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The azido group can be selectively removed or transformed into other functional groups under mild conditions, enabling precise control over the synthesis process.

The bromo and chloro groups on the pyridine ring provide additional sites for modification, allowing chemists to explore different structural motifs. This flexibility has been leveraged in the design of small-molecule inhibitors that interact with biological targets such as enzymes and receptors. For example, studies have demonstrated the use of 5-Azido-3-bromo-2-chloropyridine in generating potent inhibitors of Janus kinases (JAKs), which play a pivotal role in immune signaling pathways. Such inhibitors have shown promise in preclinical trials for treating autoimmune diseases.

Beyond pharmaceutical applications, this compound has found utility in materials science. The pyridine core is a common motif in organic semiconductors and metal-organic frameworks (MOFs), where its electron-deficient nature contributes to tunable electronic properties. Researchers have explored derivatives of 5-Azido-3-bromo-2-chloropyridine to develop novel materials with enhanced optoelectronic characteristics. These materials are being investigated for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors.

The synthesis of 5-Azido-3-bromo-2-chloropyridine typically involves multi-step reactions starting from commercially available pyridine precursors. The introduction of the azido group is often achieved through nucleophilic substitution or metal-catalyzed azide formation. Subsequent bromination and chlorination steps can be performed using appropriate electrophilic reagents under controlled conditions to ensure regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 5-Azido-3-bromo-2-chloropyridine (CAS No. 2169214-57-5) is a highly versatile intermediate with broad applications in pharmaceuticals and materials science. Its unique functionalization potential stems from the presence of an azido, bromo, and chloro substituent on a pyridine ring, which allows for diverse chemical transformations. Recent research highlights its role in developing kinase inhibitors and advanced materials with tunable properties. As synthetic chemistry continues to evolve, this compound will undoubtedly remain a valuable tool for scientists seeking innovative solutions in drug discovery and material design.